Cas no 1547757-95-8 (1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• CAS No: 1547757-95-8
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6366148
• PubChem ID: 84021416
• Update Time: 2025-05-24

1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid
• EN300-1870299
• 1547757-95-8

• Inchi： 1S/C7H9N3O2/c11-6(12)7(2-1-3-7)5-8-4-9-10-5/h4H,1-3H2,(H,11,12)(H,8,9,10)
• InChI Key： LGWMNUCSBGETSK-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2)CCC1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid

1-(1H-1,2,4-Triazol-3-Yl)Cyclobutane-1-Carboxylic Acid

The compound 1-(1H-1,2,4-triazol-3-yl)cyclobutane-1-carboxylic acid, with the CAS number 1547757-95-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a triazole group and a carboxylic acid functional group. The integration of these groups imparts the molecule with distinctive chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of 1-(1H-1,2,4-triazol-3-yl)cyclobutane-based compounds in drug discovery and material synthesis. The triazole group is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable component in medicinal chemistry. Additionally, the cyclobutane ring introduces strain into the molecule, which can enhance reactivity and provide opportunities for unique chemical transformations.

The synthesis of 1-(1H-1,2,4-triazol-3-yl)cyclobutane-carboxylic acid involves a series of carefully optimized steps to ensure high yields and purity. Researchers have explored various methodologies to construct this molecule, including nucleophilic aromatic substitution and click chemistry approaches. These methods not only demonstrate the versatility of the compound but also pave the way for its scalable production.

In terms of applications, 1-(1H-triazole-cyclobutane carboxylic acid) has shown promise in several areas. In drug design, its ability to act as a bioisostere or a scaffold for more complex molecules makes it an attractive candidate for developing new therapeutic agents. Furthermore, its unique electronic properties make it suitable for use in advanced materials such as organic semiconductors or stimuli-responsive polymers.

The study of CAS No. The study of this compound also contributes to our understanding of strained ring systems in organic chemistry.

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